



GNE-049 In Vitro Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	Gne-049	
Cat. No.:	B15572026	Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

GNE-049 is a potent and highly selective small-molecule inhibitor of the bromodomains of the CREB-binding protein (CBP) and the E1A binding protein p300.[1][2][3][4] These two proteins are closely related histone acetyltransferases (HATs) that play a critical role as transcriptional co-activators in numerous cellular processes, including cell growth, proliferation, and differentiation.[2][3][5] Dysregulation of CBP/p300 activity is implicated in the pathogenesis of various diseases, particularly cancer.[2][5] GNE-049 exerts its effects by binding to the acetyllysine binding pocket of the CBP/p300 bromodomains, thereby disrupting their interaction with acetylated histones and other proteins, leading to the downregulation of target oncogenes such as MYC and the androgen receptor (AR).[1][2][6]

This document provides detailed application notes and protocols for the in vitro use of **GNE-049**, designed to guide researchers in exploring its mechanism of action and therapeutic potential.

Data Presentation

Table 1: In Vitro Potency and Cellular Activity of GNE-049




Assay Type	Target/Cell Line	Parameter	Value (nM)	Reference(s)
Biochemical Assay	CBP Bromodomain	IC50	1.1	[1][3][7]
p300 Bromodomain	IC50	2.3	[1][2][3]	
BRD4(1) Bromodomain	IC50	4200	[4][7]	
Cellular Assay	BRET Assay	CBP/p300 Target Engagement	IC50	12
MYC Expression (MV-4-11 cells)	EC50	14	[1][2][7]	


IC50 (Half-maximal inhibitory concentration) values from biochemical assays represent the concentration of **GNE-049** required to inhibit 50% of the bromodomain binding activity. EC50 (Half-maximal effective concentration) values from cellular assays represent the concentration required to produce 50% of the maximum possible effect on MYC expression.

Signaling Pathway


The following diagram illustrates the mechanism of action of **GNE-049** in the context of CBP/p300 signaling.











Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.



References

- 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
- 2. promega.com [promega.com]
- 3. Targeting CBP and p300: Emerging Anticancer Agents PMC [pmc.ncbi.nlm.nih.gov]
- 4. pnas.org [pnas.org]
- 5. p300/CBP and cancer PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. CellTiter-Glo® 3D Cell Viability Assay Protocol [worldwide.promega.com]
- 7. Histone acetyltransferases CBP/p300 in tumorigenesis and CBP/p300 inhibitors as promising novel anticancer agents [thno.org]
- To cite this document: BenchChem. [GNE-049 In Vitro Application Notes and Protocols].
 BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15572026#how-to-use-gne-049-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com